Cas no 31295-66-6 (4-Iodo-5-methyl-3-phenylisoxazole)

• Product Name: 4-Iodo-5-methyl-3-phenylisoxazole
• CAS No: 31295-66-6
• MF: C₁₀H₈INO
• MW: 285.081094741821
• MDL: MFCD02681888
• CID: 304474
• PubChem ID: 2776150
• Update Time: 2025-04-19

4-Iodo-5-methyl-3-phenylisoxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-iodo-5-methyl-3-phenyl-
• 4-iodo-5-methyl-3-phenyl-1,2-oxazole
• 4-Iodo-5-methyl-3-phenylisoxazole
• 2-Phenyl-3-jod-4-methylisoxazol
• 4-iodo-3-phenyl-5-methylisoxazole
• 5-methyl-4-iodo-3-phenylisoxazole
• PS-7192
• SCHEMBL3952331
• DDVPBKUHWSZYIP-UHFFFAOYSA-N
• MFCD02681888
• J-515565
• AKOS026675572
• 4-iodo-5-methyl-3-phenylisoxazole, AldrichCPR
• CS-0314123
• 31295-66-6
• DTXSID60379845
• FT-0618773

• MDL： MFCD02681888
• Inchi： 1S/C10H8INO/c1-7-9(11)10(12-13-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： DDVPBKUHWSZYIP-UHFFFAOYSA-N
• SMILES： IC1=C(C)ON=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 284.96500
• Monoisotopic Mass: 284.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.686
• Melting Point: 104-105°C
• Boiling Point: 353.9 °C at 760 mmHg
• Flash Point: 167.8 °C
• Refractive Index: 1.614
• PSA: 26.03000
• LogP: 3.25460

4-Iodo-5-methyl-3-phenylisoxazole Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides